Cas no 59068-03-0 (2-Propanol,1,3-bis[(2-ethylhexyl)oxy]-)

• Product Name: 2-Propanol,1,3-bis[(2-ethylhexyl)oxy]-
• CAS No: 59068-03-0
• MF: C₁₉H₄₀O₃
• MW: 316.519106864929
• CID: 372712
• PubChem ID: 100946
• Update Time: 2025-04-19

2-Propanol,1,3-bis[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,3-bis[(2-ethylhexyl)oxy]-
• 1,3-Bis((2-ethylhexyl)oxy)propan-2-ol
• 1,3-bis(2-ethylhexoxy)propan-2-ol
• 1,3-bis[(2-ethylhexyl)oxy]propan-2-ol
• SCHEMBL101962
• DTXSID50974520
• NS00055772
• 59068-03-0
• EINECS 261-587-9
• 1,3-bis-(2-ethylhexyloxy)-2-propanol

• Inchi： 1S/C19H40O3/c1-5-9-11-17(7-3)13-21-15-19(20)16-22-14-18(8-4)12-10-6-2/h17-20H,5-16H2,1-4H3
• InChI Key： PHAAUEVTVVDDGA-UHFFFAOYSA-N
• SMILES： O(CC(COCC(CC)CCCC)O)CC(CC)CCCC

Computed Properties

• Exact Mass: 316.2979
• Monoisotopic Mass: 316.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.895
• Boiling Point: 402.5°C at 760 mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.449
• PSA: 38.69